Cas no 2344685-23-8 (1-(4-Oxooxolan-3-yl)triazole-4-carboxylic acid)

• Product Name: 1-(4-Oxooxolan-3-yl)triazole-4-carboxylic acid
• CAS No: 2344685-23-8
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 6030183
• PubChem ID: 139022769
• Update Time: 2025-06-14

1-(4-Oxooxolan-3-yl)triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Oxooxolan-3-yl)triazole-4-carboxylic acid
• 1-(4-oxooxolan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-6738421
• 2344685-23-8
• Z3485480930

• Inchi： 1S/C7H7N3O4/c11-6-3-14-2-5(6)10-1-4(7(12)13)8-9-10/h1,5H,2-3H2,(H,12,13)
• InChI Key： FOTCEWXVJUWXOL-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)N1C=C(C(=O)O)N=N1)=O

Computed Properties

• Exact Mass: 197.04365571g/mol
• Monoisotopic Mass: 197.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 94.3Ų

Additional information on 1-(4-Oxooxolan-3-yl)triazole-4-carboxylic acid

Comprehensive Overview of 1-(4-Oxooxolan-3-yl)triazole-4-carboxylic acid (CAS No. 2344685-23-8): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-(4-Oxooxolan-3-yl)triazole-4-carboxylic acid (CAS No. 2344685-23-8) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique oxolane (tetrahydrofuran) and triazole moieties, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly focusing on its potential as a bioactive intermediate, particularly in the design of small-molecule inhibitors and bioconjugation reagents.

The structural features of 1-(4-Oxooxolan-3-yl)triazole-4-carboxylic acid make it particularly valuable in medicinal chemistry. The presence of both a carboxylic acid group and a triazole ring enables diverse chemical modifications, facilitating its use in click chemistry applications. Recent studies highlight its role in developing targeted therapies, especially in oncology and infectious diseases, where its ability to form stable hydrogen bonds with biological targets is crucial.

From a synthetic perspective, CAS No. 2344685-23-8 is often synthesized via multicomponent reactions involving oxolane derivatives and azide-alkyne cycloadditions. This method aligns with the growing demand for green chemistry approaches, as it minimizes waste and improves atom economy. The compound's solubility profile (moderate in polar solvents like DMSO and methanol) makes it suitable for high-throughput screening platforms, a key consideration for modern drug discovery pipelines.

In material science, 1-(4-Oxooxolan-3-yl)triazole-4-carboxylic acid has shown promise in the development of functional polymers. Its ability to participate in crosslinking reactions through both the carboxylic acid and triazole groups enables the creation of smart materials with stimuli-responsive properties. This aligns with current trends in biodegradable materials research, addressing global concerns about environmental sustainability.

The analytical characterization of this compound typically involves NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. These techniques confirm the compound's structural integrity and purity, which are critical for pharmaceutical-grade applications. Recent advancements in computational chemistry have also enabled more accurate predictions of its molecular properties and binding affinities, accelerating its adoption in virtual screening workflows.

As the scientific community continues to explore structure-activity relationships (SAR) for this class of compounds, 1-(4-Oxooxolan-3-yl)triazole-4-carboxylic acid serves as an important reference point. Its balanced lipophilicity (calculated logP ~1.2) and molecular weight (224.18 g/mol) make it particularly interesting for lead optimization studies. These properties position it favorably within Lipinski's rule of five parameters, a key consideration in oral drug development.

The commercial availability of CAS No. 2344685-23-8 through specialized chemical suppliers has facilitated broader research into its applications. Current market trends indicate growing demand for such high-purity intermediates, driven by expansion in contract research organizations (CROs) and academic research initiatives. Proper storage conditions (typically -20°C under inert atmosphere) ensure the compound's stability for extended periods, making it practical for various research timelines.

Looking forward, the scientific community anticipates novel discoveries involving 1-(4-Oxooxolan-3-yl)triazole-4-carboxylic acid, particularly in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its structural versatility continues to inspire innovative synthetic strategies, contributing to the broader goal of precision medicine. As research progresses, this compound is poised to play an increasingly important role in addressing current challenges in therapeutic development and material innovation.